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Compound of Interest

Compound Name: 2-lodo-4-nitroaniline

Cat. No.: B1222051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-iodo-4-nitroaniline, a key chemical
intermediate in organic synthesis. The document details its fundamental molecular properties,
provides a comprehensive experimental protocol for its synthesis, and illustrates a logical
workflow for its preparation. This information is intended to support researchers and
professionals in the fields of chemical synthesis and drug development.

Molecular and Chemical Properties

2-lodo-4-nitroaniline is a yellow solid organic compound. Its key molecular data are
summarized in the table below.

Property Value

Molecular Formula CeHsIN202[1][2][3]1[4][5]
Molecular Weight 264.02 g/mol [1][2][3][4]
CAS Number 6293-83-0[1][2]

Melting Point 105-109 °C[2][4]
Appearance Yellow solid[2]
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Experimental Protocol: Synthesis of 2-lodo-4-
nitroaniline

The following protocol describes the synthesis of 2-iodo-4-nitroaniline from 4-nitroaniline via
electrophilic iodination using iodine monochloride.

Materials:

4-nitroaniline

Glacial acetic acid

lodine monochloride (ICl)

Distilled water

Procedure:

Dissolve 10 g of 4-nitroaniline in the minimum required amount of cold glacial acetic acid in a
suitable reaction vessel.

» With continuous stirring, slowly add a solution of 17.8 g of iodine monochloride dissolved in
glacial acetic acid to the 4-nitroaniline solution.

» After the complete addition of the iodine monochloride solution, allow the reaction mixture to
stand for one hour at room temperature.

e Pour the reaction mixture into 1 liter of boiling water.

» Boil the aqueous mixture for a few minutes and then filter it while hot to remove any insoluble
impurities.

o Allow the filtrate to cool. 2-lodo-4-nitroaniline will crystallize as long, yellow needles.

o Collect the crystalline product by filtration.

Logical Workflow: Synthesis of 2-lodo-4-nitroaniline
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The following diagram illustrates the key steps in the synthesis of 2-iodo-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to 2-lodo-4-nitroaniline: Properties,
Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222051#2-iodo-4-nitroaniline-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

